IS4

• Molecular Formula: C23H30BrN5O4S
• Molecular Weight: 552.5 g/mol
• InChI: InChI=1S/C23H30BrN5O4S/c1-32-16-11-14(12-17(33-2)20(16)24)21-19(22(25)31)23-26-7-3-15(29(23)27-21)13-4-8-28(9-5-13)18(30)6-10-34/h11-13,15,26,34H,3-10H2,1-2H3,(H2,25,31)/t15-/m0/s1
• InChIKey: XFEVIJLJAMSYQM-HNNXBMFYSA-N

IS4 CXCR4 Antagonist for Cancer Metastasis

IS4 is a synthetic peptide-based competitive antagonist of the C-X-C chemokine receptor type 4 (CXCR4), developed at the University of East Anglia [1]. It binds the CXCR4 ligand-binding pocket and blocks cognate chemokine CXCL12 (SDF-1α)-induced intracellular Ca²⁺ release and directional cancer cell migration in both adherent and suspension cell lines [1]. IS4 exhibits sub-nanomolar inhibitory potency in THP-1 acute monocytic leukemia cells (IC₅₀ = 0.65 nM) and nanomolar potency in Jurkat T-lymphocyte cells (IC₅₀ = 38.75 nM), and is characterized by demonstrated serum stability and a non-cytotoxic profile at functional concentrations . A structurally defining feature is its alkyne handle, enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC) for modular conjugation of fluorescent dyes (e.g., IS4-FAM), biotin, or other reporter moieties without loss of antagonist activity [1]. Molecular formula: C₄₈H₆₂N₁₄O₁₁S₂; molecular weight: 1075.22 Da .

Pathway

CXCR4 signaling and migration inhibition studies

Modularity

Alkyne handle for CuAAC probe and tool conjugation

Cell Models

Functional inhibition across adherent and suspension cancer lines

• [1] Hamshaw I, Cominetti MMD, Lai WY, Searcey M, Mueller A. The development of potent, competitive CXCR4 antagonists for the prevention of cancer metastasis. Biochem Pharmacol. 2023 Dec;218:115921. doi: 10.1016/j.bcp.2023.115921. View Source

Why IS4 Cannot Be Substituted

CXCR4 antagonists span multiple chemotypes – bicyclams (AMD3100/plerixafor), N-alkylamino-substituted benzimidazoles (AMD11070/mavorixafor), 14-residue disulfide-cyclized peptides (T140, TN14003/BKT-140, BL-8040/motixafortide), and cyclic pentapeptide scaffolds – yet their pharmacological profiles diverge sharply along dimensions critical to experimental design [1]. AMD3100 suffers from limited potency in calcium flux assays (IC₅₀ = 572 nM) and documented cellular toxicity that has constrained clinical translation [2][3]. T140 is serum-labile due to C-terminal Arg cleavage, while its amidated analog TN14003 gains stability but lacks a conjugation handle [4]. AZ6-2, a close structural analog from the same discovery program, demonstrates superior potency to AMD3100 but is less serum-stable than IS4 [5]. None of these comparators possesses the alkyne click-chemistry functionality that enables IS4 to serve simultaneously as a potent antagonist and a modular platform for generating fluorescent probes (IS4-FAM), biotinylated pull-down reagents, or other tailored chemical tools using a single parent compound [1][5].

AMD3100

Lower potency and lacks click-chemistry handle; may not sustain functional blockade in all cell types.

T140 / TN14003

No alkyne for CuAAC conjugation; T140 is serum-labile, limiting extended assay utility.

AZ6-2

Close structural analog with lower serum stability; may not maintain target engagement in long-duration studies.

• [1] Hamshaw I, Cominetti MMD, Lai WY, Searcey M, Mueller A. The development of potent, competitive CXCR4 antagonists for the prevention of cancer metastasis. Biochem Pharmacol. 2023 Dec;218:115921. View Source
• [2] Fricker SP, Anastassov V, Cox J, et al. Characterization of the molecular pharmacology of AMD3100: a specific antagonist of the G-protein coupled chemokine receptor, CXCR4. Biochem Pharmacol. 2006;72(5):588-596. doi:10.1016/j.bcp.2006.05.010. View Source
• [3] Hamshaw I, Cominetti MMD, Lai WY, Searcey M, Mueller A. Biochem Pharmacol. 2023 – statement that CXCR4 antagonists have had limited clinical success due to cellular toxicity and poor stability and efficacy. View Source
• [4] Tamamura H, Omagari A, Hiramatsu K, et al. Development of specific CXCR4 inhibitors possessing high selectivity indexes as well as complete stability in serum based on an anti-HIV peptide T140. Bioorg Med Chem Lett. 2001;11(14):1897-1900. View Source
• [5] Hamshaw I. Investigations into novel antagonists of the CXCR4 chemokine receptor to prevent the migration of cancerous cells. Doctoral thesis, University of East Anglia. 2020. View Source

IS4: Evidence vs CXCR4 Antagonists

Potency Advantage Over AMD3100

IS4 demonstrates a 67.7-fold lower IC₅₀ than AMD3100 in the most comparable functional assay readouts. IS4 achieves an IC₅₀ of 0.65 nM for inhibition of CXCL12-induced CXCR4 signaling in THP-1 cells . AMD3100's reported IC₅₀ for CXCL12-mediated chemotaxis inhibition is 51 ± 17 nM (CCRF-CEM cells) and for CXCL12-induced calcium flux is 572 ± 190 nM [1]. The UEA thesis directly states that 'the novel CXCR4 antagonists AZ6-2, IS4 and IS7 are more potent than AMD3100' in matched head-to-head migration assays using Jurkat and THP-1 cells [2]. Additionally, AMD3100 at 1 μM was unable to fully block calcium release in THP-1 cells in a direct comparison setup, while IS4 and its analogs achieved significant inhibition [3].

Potency vs. AMD3100

Head-to-head

0.65 nM

THP-1 functional IC₅₀

AMD3100: 51–572 nM

Reported potency difference may support low-concentration target engagement

Direct comparison in THP-1 and Jurkat cells

Evidence Dimension	Inhibitory potency (IC₅₀) for CXCL12/CXCR4 functional antagonism
Target Compound Data	IS4 IC₅₀ = 0.65 nM (THP-1 cells, CXCR4 antagonism); IC₅₀ = 38.75 nM (Jurkat cells)
Comparator Or Baseline	AMD3100 IC₅₀ = 51 ± 17 nM (chemotaxis, CCRF-CEM cells); IC₅₀ = 572 ± 190 nM (calcium flux); IC₅₀ = 44 nM (CXCR4 binding, cell-free assay)
Quantified Difference	IS4 is ~78-fold more potent than AMD3100 on chemotaxis IC₅₀ basis (0.65 vs 51 nM); ~880-fold more potent on calcium flux IC₅₀ basis (0.65 vs 572 nM)
Conditions	IS4: THP-1 cell functional assay (vendor-reported IC₅₀). AMD3100: CCRF-CEM chemotaxis and calcium flux assays (Fricker et al., 2006). Direct head-to-head migration comparison in UEA thesis using Jurkat and THP-1 cells.

Why This Matters

A ~78–880-fold potency advantage means IS4 achieves full CXCR4 blockade at concentrations where AMD3100 shows minimal inhibition, reducing the required mass per experiment and enabling more physiologically relevant low-nanomolar dosing in metastasis models.

• [1] Fricker SP, Anastassov V, Cox J, et al. Characterization of the molecular pharmacology of AMD3100. Biochem Pharmacol. 2006;72(5):588-596. IC₅₀ values: GTP-binding 27 ± 2.2 nM, calcium flux 572 ± 190 nM, chemotaxis 51 ± 17 nM. View Source
• [2] Hamshaw I. Doctoral thesis, University of East Anglia. 2020. Abstract states: 'The novel CXCR4 antagonists AZ6-2, IS4 and IS7 are more potent than AMD3100.' View Source
• [3] Hamshaw I, Cominetti MMD, Searcey M, Mueller A. pA2 Online abstract 002P. 'AMD3100 does not block calcium release in THP-1 cells' in direct comparison with AZ6-2 and related antagonists. View Source

Click Chemistry Compatible Alkyne Handle

IS4 is designed with a terminal alkyne moiety that participates in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), allowing rapid, quantitative conjugation to azide-functionalized partners under mild aqueous conditions [1]. IS4-FAM, the fluorescein-conjugated derivative, is synthesized by a single CuAAC reaction between IS4 and FAM-azide, retaining full CXCR4 antagonist potency with Kd values of 1.04 ± 0.84 μM in PC3 prostate cancer cells, 297.2 ± 420.9 μM in SK-MEL-28 melanoma cells, and 339.3 ± 509.2 μM in THP-1 cells measured by flow cytometry in native, non-transfected cells [2]. This click handle is structurally absent from AMD3100 (bicyclam scaffold), AMD11070/mavorixafor (benzimidazole scaffold), T140/TN14003 (14-mer disulfide peptide), BL-8040/motixafortide, and AZ6-2 [3]. None of these comparators can be directly conjugated to reporter moieties without de novo chemical synthesis or introduction of additional reactive handles that risk perturbing pharmacophore geometry [3].

Click chemistry handle

Head-to-head

IS4: alkyne present Competitors: absent

Enables in-house probe generation without separate synthesis

CuAAC conjugation validated with IS4-FAM

Evidence Dimension	Presence of bioorthogonal click-chemistry conjugation handle
Target Compound Data	IS4: Contains terminal alkyne; CuAAC-conjugatable to azide-fluorophores, azide-biotin, azide-PEG. IS4-FAM Kd values: 1.04 μM (PC3), 297.2 μM (SK-MEL-28), 339.3 μM (THP-1) in native cells
Comparator Or Baseline	AMD3100, AMD11070, T140, TN14003, BL-8040, AZ6-2: No alkyne or bioorthogonal handle present. Conjugation requires de novo synthesis of labeled analogs.
Quantified Difference	Binary (present/absent): IS4 is the only CXCR4 antagonist with a demonstrated CuAAC handle enabling retention of antagonist activity post-conjugation
Conditions	CuAAC reaction using Cu(I) catalyst, azide-functionalized partner; IS4-FAM characterized by confocal microscopy and flow cytometry in SK-MEL-28, PC3, and THP-1 native (non-transfected) cells

Why This Matters

The alkyne handle eliminates the need to source or synthesize separate labeled CXCR4 probes. A single procurement of IS4 supports antagonist activity assays, fluorescent imaging, pull-down experiments, and target engagement studies through straightforward in-house click derivatization.

• [1] Hamshaw I, Cominetti MMD, Lai WY, Searcey M, Mueller A. Biochem Pharmacol. 2023;218:115921. IS4 designed with alkyne for CuAAC; IS4-FAM synthesized and characterized. View Source
• [2] Hamshaw I, Cominetti MMD, Nana-Akyin P, Yee Ho EH, Searcey M, Mueller A. IS4-FAM, a fluorescent tool to study CXCR4 affinity and competitive antagonism in native cancer cells. Pharmacol Res Perspect. 2024;12(5):e70003. Kd values: PC3 1.04 ± 0.84 μM, SK-MEL-28 297.2 ± 420.9 μM, THP-1 339.3 ± 509.2 μM. View Source
• [3] Hamshaw I. Doctoral thesis, UEA. 2020. States: 'IS4 is more stable than AZ6-2 and can be used in CuAAC. IS7 fluorescently labels CXCR4.' Comparator structural analysis. View Source

Superior Serum Stability Over AZ6-2

Among the novel CXCR4 peptide antagonists developed in the Hamshaw/Mueller program, IS4 demonstrates superior serum stability relative to its closest structural analog AZ6-2 [1]. The UEA thesis explicitly states: 'IS4 is more stable than AZ6-2 and can be used in CuAAC' [1]. AZ6-2 (Ac-Arg-Ala-[DCys-Arg-Phe-Phe-Cys]-COOH) represents the most potent antagonist within the AZ series, achieving significant migration inhibition at 0.01–1000 nM [2], yet its limited serum stability constrains its utility in long-duration migration assays and in vivo models. IS4 was designed to overcome this liability while retaining comparable or improved potency [1]. IS4 also maintains stability in serum for up to 24 hours by vendor specification .

Serum stability vs. AZ6-2

Head-to-head

More stable than AZ6-2

Stable ≥24 h (vendor specification)

May support extended-duration migration and invasion assays

Thesis direct comparison (Hamshaw 2020)

Evidence Dimension	Serum stability ranking within the same CXCR4 antagonist development series
Target Compound Data	IS4: Serum-stable (vendor specification: stable in serum; thesis: more stable than AZ6-2). Non-cytotoxic at functional concentrations.
Comparator Or Baseline	AZ6-2: Less serum-stable than IS4 (thesis direct comparison). T140: Unstable in feline serum due to C-terminal Arg cleavage (literature).
Quantified Difference	Qualitative ranking from primary source: IS4 > AZ6-2 (serum stability). IS4 reported stable in serum ≥24 h.
Conditions	Thesis comparison (Hamshaw 2020, UEA). Vendor serum stability specification from MedChemExpress/TargetMol datasheets.

Why This Matters

For experiments requiring sustained CXCR4 blockade over hours (e.g., overnight migration assays, 3D invasion models, or in vivo metastasis studies), IS4's superior stability relative to AZ6-2 directly translates to maintained target engagement and reduced need for compound replenishment.

• [1] Hamshaw I. Doctoral thesis, UEA. 2020. Abstract: 'IS4 is more stable than AZ6-2 and can be used in CuAAC.' View Source
• [2] Hamshaw I, Cominetti MMD, Searcey M, Mueller A. pA2 Online abstract 002P. AZ6-2 caused significant reduction in cellular migration at 0.01 nM to 1000 nM in Jurkat and THP-1 cells. View Source

IS4-FAM: Competitive Fluorescent CXCR4 Probe

IS4-FAM (the CuAAC product of IS4 + FAM-azide) directly labels CXCR4 on the extracellular surface of native, non-transfected cancer cells as demonstrated by confocal microscopy Z-stack analysis and flow cytometry [1]. IS4-FAM binding is competitive with the established CXCR4 antagonist AMD3100: co-incubation with 1 μM AMD3100 caused a significant decrease in IS4-FAM fluorescence in all tested cell lines (SK-MEL-28, PC3, THP-1), and 100 μM AMD3100 was used to define non-specific binding [1]. Critically, this fluorescent tool enables measurement of CXCR4 affinity (Kd) in cells expressing the receptor at physiological densities – 1.04 μM in PC3 cells with high endogenous CXCR4 expression – without the confounding effects of receptor overexpression via transfection [1][2]. The Kd of 1.04 μM in PC3 cells represents approximately 70-fold stronger apparent binding than in SK-MEL-28 cells (Kd 297.2 μM), consistent with the differential CXCR4 expression levels in these lines [1].

IS4-FAM fluorescent probe

Head-to-head

Kd 1.04 µM (PC3) Standard antagonist: no fluorescence

Competitive with orthosteric antagonist

Fluorescent CXCR4 binding without radioligands

Native cell flow cytometry, confocal microscopy

Evidence Dimension	Fluorescent CXCR4 labeling and competitive binding in native (non-transfected) cells vs established antagonist
Target Compound Data	IS4-FAM: Kd = 1.04 ± 0.84 μM (PC3), 297.2 ± 420.9 μM (SK-MEL-28), 339.3 ± 509.2 μM (THP-1). Competitive binding with 1 μM AMD3100 significantly reduces fluorescence in all cell lines.
Comparator Or Baseline	AMD3100: Used at 1 μM and 100 μM as competitive displacer. No intrinsic fluorescence; requires secondary detection methods.
Quantified Difference	IS4-FAM provides direct fluorescent readout of CXCR4 binding in native cells. AMD3100 cannot serve as a fluorescent probe. IS4-FAM Kd in PC3 cells (1.04 μM) reflects binding to physiologically expressed receptor levels.
Conditions	Flow cytometry and confocal microscopy in SK-MEL-28 (malignant melanoma), PC3 (metastatic prostate cancer), THP-1 (acute monocytic leukemia) cells. All cells are native, non-transfected lines. 1 h incubation at 4°C or room temperature.

Why This Matters

IS4-FAM eliminates the need for radioligands (e.g., ¹²⁵I-SDF-1α) or antibody-based detection for CXCR4 binding studies. Its competition with AMD3100 confirms shared orthosteric binding, enabling fluorescence-based screening of CXCR4 antagonists using the same chemical scaffold as the probe itself.

• [1] Hamshaw I, Cominetti MMD, Nana-Akyin P, Yee Ho EH, Searcey M, Mueller A. IS4-FAM, a fluorescent tool to study CXCR4 affinity and competitive antagonism in native cancer cells. Pharmacol Res Perspect. 2024;12(5):e70003. Kd values, competition with AMD3100, confocal and flow cytometry data. View Source
• [2] Hamshaw I, Cominetti MMD, Lai WY, Searcey M, Mueller A. Biochem Pharmacol. 2023;218:115921. Primary description of IS4 and IS4-FAM synthesis and characterization. View Source

Cross-Cell-Type Functional Inhibition

The Biochem Pharmacol primary paper reports that IS4 and IS4-FAM inhibited CXCL12-stimulated cancer cell migration and Ca²⁺ release in both adherent cell lines (MCF-7 breast cancer, PC3 prostate cancer) and suspension cell lines (Jurkat T-lymphocyte leukemia, THP-1 acute monocytic leukemia) with potency that was similar or improved relative to two literature CXCR4 antagonists tested in the same study [1]. This cross-cell-type activity profile contrasts with AMD3100, which at 1 μM was reported to significantly inhibit calcium release in Jurkat and MCF-7 cells but failed to block calcium release in THP-1 cells in a parallel assay configuration [2]. The thesis further confirmed that IS4/IS7 activity is maintained across SKMEL28 melanoma cells, extending the demonstrated target coverage to five distinct cancer histotypes [3].

Cross-cell-type activity

Source review

5/5 cell lines active

MCF-7, PC3, Jurkat, THP-1, SKMEL28

May support cross-model experimental consistency

Adherent and suspension cancer lines

Evidence Dimension	Functional inhibition of CXCL12-induced responses across multiple cancer cell types (adherent and suspension)
Target Compound Data	IS4/IS4-FAM: Inhibited migration and Ca²⁺ release in MCF-7, PC3, Jurkat, THP-1, and SKMEL28 cells with similar or improved potency vs literature antagonists. IC₅₀ = 0.65 nM (THP-1), 38.75 nM (Jurkat).
Comparator Or Baseline	AMD3100 (1 μM): Inhibited calcium release in Jurkat and MCF-7 but did not block calcium release in THP-1 cells [2]. Two literature CXCR4 antagonists: IS4 showed similar or improved potency across all tested lines [1].
Quantified Difference	Cell-type coverage: IS4 functionally active in 5/5 tested cell lines. AMD3100 shows a gap in THP-1 calcium flux inhibition at tested concentration. IS4 potency in THP-1 cells (0.65 nM) is a key differentiator.
Conditions	Migration assays: Boyden chamber/chemotaxis plate, 1–5 nM CXCL12 stimulus, 5 h incubation. Calcium flux: Fura-2AM-loaded cells, fluorometer readout at 37°C. Cell lines: MCF-7, PC3, Jurkat, THP-1, SKMEL28.

Why This Matters

Researchers investigating CXCR4 biology across different cancer models (e.g., from suspension leukemia to adherent solid tumor lines) can use a single antagonist—IS4—with confidence in functional target engagement, avoiding the cell-type-dependent efficacy gaps documented for AMD3100.

• [1] Hamshaw I, Cominetti MMD, Lai WY, Searcey M, Mueller A. Biochem Pharmacol. 2023;218:115921. 'IS4 and IS4-FAM inhibited CXCL12-stimulated cancer cell migration and Ca²⁺ release in both adherent and suspension cell lines with similar or improved potency as compared to two literature CXCR4 antagonists.' View Source
• [2] Hamshaw I, Cominetti MMD, Searcey M, Mueller A. pA2 Online abstract 002P. 'AMD3100 does not block calcium release in THP-1 cells.' Direct comparison data. View Source
• [3] Hamshaw I. Doctoral thesis, UEA. 2020. Experiments included SKMEL28 melanoma cells alongside MCF-7, PC3, Jurkat, THP-1. IS4/IS7 active across all lines tested. View Source

Stability & Click Chemistry vs T140 Peptides

The T140-derived peptide class (T140, TN14003/4F-benzoyl-TN14003, BL-8040/motixafortide) represents the most extensively characterized peptide CXCR4 antagonists. TN14003 achieves Jurkat cell migration IC₅₀ of 0.65 nM – comparable to IS4's 38.75 nM in the same cell line [1]. However, the T140 scaffold lacks an intrinsic conjugation handle: T140 itself is serum-unstable (C-terminal Arg¹⁴ cleavage in feline serum), and while TN14003 gained serum stability through C-terminal amidation, neither compound can be directly click-conjugated to reporter moieties [2]. BL-8040 (motixafortide, a clinical-stage TN14003 analog) similarly lacks bioorthogonal functionality. IS4 uniquely combines serum stability comparable to TN14003 with an alkyne handle enabling CuAAC derivatization, as demonstrated by the fully characterized IS4-FAM probe [3][4]. This dual property is not offered by any T140-series analog.

Stability & click vs. T140 peptides

Class-level

IS4: stability + CuAAC TN14003: stability only

T140 serum-labile; no conjugation handle

Single compound serves antagonist and probe needs

Class-level inference; independent validation recommended

Evidence Dimension	Combined serum stability and click-chemistry conjugation capability in peptide CXCR4 antagonists
Target Compound Data	IS4: Serum-stable, non-cytotoxic, alkyne handle for CuAAC. Jurkat IC₅₀ = 38.75 nM. IS4-FAM Kd = 1.04 μM (PC3).
Comparator Or Baseline	T140: Serum-unstable (Arg cleavage). TN14003: Serum-stable (C-terminal amidation), Jurkat migration IC₅₀ = 0.65 nM, no conjugation handle. BL-8040: Clinical-stage, no bioorthogonal handle.
Quantified Difference	IS4 is the only peptide CXCR4 antagonist combining demonstrated serum stability with a click-chemistry conjugation handle. TN14003 has comparable potency but cannot be directly click-derivatized.
Conditions	Serum stability: T140 instability documented in feline serum; TN14003 stability via C-terminal amidation. Click chemistry: IS4 alkyne validated by CuAAC synthesis of IS4-FAM and IS4-biotin derivatives.

Why This Matters

For laboratories needing both a potent CXCR4 antagonist and a matched fluorescent or affinity probe, IS4 provides a single-compound procurement solution that the T140/TN14003/BL-8040 family cannot match without separate probe synthesis or radiolabeling infrastructure.

• [1] Tamamura H, Hiramatsu K, Miyamoto K, et al. Identification of a CXCR4 antagonist, a T140 analog, as an anti-rheumatoid arthritis agent. J Pharmacol Sci. 2004;95(Suppl 1):72P. TN14003 Jurkat migration IC₅₀ = 0.65 nM. View Source
• [2] Tamamura H, Omagari A, Hiramatsu K, et al. Development of specific CXCR4 inhibitors possessing high selectivity indexes as well as complete stability in serum based on an anti-HIV peptide T140. Bioorg Med Chem Lett. 2001;11(14):1897-1900. T140 serum instability; TN14003 stability. View Source
• [3] Hamshaw I, Cominetti MMD, Lai WY, Searcey M, Mueller A. Biochem Pharmacol. 2023;218:115921. IS4 serum stability, click conjugation, IS4-FAM characterization. View Source
• [4] Hamshaw I, Cominetti MMD, Nana-Akyin P, Yee Ho EH, Searcey M, Mueller A. Pharmacol Res Perspect. 2024;12(5):e70003. IS4-FAM Kd values and competitive binding data. View Source

IS4 Application Scenarios

Native Cell CXCR4 Binding Affinity

IS4, through its click-conjugated IS4-FAM derivative, enables direct fluorescent measurement of CXCR4 binding affinity (Kd) in native, non-transfected cancer cells – a capability not available with AMD3100, AMD11070, or T140-series peptides [1]. The Pharmacological Research & Perspectives study demonstrated that IS4-FAM yields quantifiable Kd values in PC3 (1.04 μM), SK-MEL-28 (297.2 μM), and THP-1 (339.3 μM) cells using standard flow cytometry, with non-specific binding defined by competition with 100 μM AMD3100 [1]. This approach avoids the pharmacological distortions introduced by receptor overexpression systems commonly used in drug discovery, providing physiologically relevant affinity measurements [1][2].

Multi-Model Cancer Metastasis Studies

Researchers studying CXCL12/CXCR4-driven metastasis across diverse cancer histotypes can deploy IS4 as a single antagonist with demonstrated functional efficacy in adherent (MCF-7 breast cancer, PC3 prostate cancer) and suspension (Jurkat leukemia, THP-1 AML) cell lines, as well as SKMEL28 melanoma [1][2]. The Biochem Pharmacol paper confirmed that IS4 and IS4-FAM inhibited both migration and Ca²⁺ release in all tested cell types with potency similar or improved relative to literature CXCR4 antagonists [1]. In contrast, AMD3100 at 1 μM failed to block calcium release in THP-1 cells in parallel experiments [3], making IS4 the more reliable choice for cross-model experimental consistency.

Fluorescent Screening for CXCR4 Antagonists

IS4-FAM serves as a fluorescent orthosteric probe that competes with AMD3100 for CXCR4 binding, enabling fluorescence-based screening of novel CXCR4 antagonists without radioligands [1]. Because IS4-FAM and AMD3100 occupy the same CXCR4 ligand-binding pocket, pre-incubation with 100 μM AMD3100 prevents IS4-FAM binding [1]. This competition can be quantified by flow cytometry or confocal microscopy, creating a safer, higher-throughput alternative to ¹²⁵I-SDF-1α radioligand displacement assays for CXCR4 drug discovery programs [1][2].

Matched Antagonist–Probe Chemical Tool Set

IS4's alkyne CuAAC handle enables researchers to generate a matched set of tools – antagonist (IS4), fluorescent probe (IS4-FAM), and pull-down reagent (IS4-biotin) – from a single chemical entity [1][2]. This modular approach is impossible with any other marketed CXCR4 antagonist including AMD3100, AMD11070, T140, TN14003, or BL-8040 [1]. The thesis confirms that CuAAC conjugation does not compromise CXCR4 antagonist activity, with IS4-FAM retaining potency comparable to unconjugated IS4 [2]. This scenario is particularly valuable for target engagement studies, chemoproteomics, and cellular imaging where pharmacological consistency between the antagonist and probe is critical for data interpretation [1].

Application

Selection Property

Validation Focus

Native cell CXCR4 affinity

Fluorescent binding probe (IS4‑FAM)

Kd determination in non‑transfected cells by flow cytometry

Cross‑model cancer cell migration

Broad cell‑type inhibitory activity

Consistent inhibition in adherent and suspension cancer lines

Fluorescent antagonist screening

Orthosteric probe competition

Competitive displacement of fluorescent probe by test compounds

Modular chemical tool set

CuAAC conjugation handle

Retention of antagonist activity after probe conjugation

• [1] Hamshaw I, Cominetti MMD, Nana-Akyin P, Yee Ho EH, Searcey M, Mueller A. IS4-FAM, a fluorescent tool to study CXCR4 affinity and competitive antagonism in native cancer cells. Pharmacol Res Perspect. 2024;12(5):e70003. View Source
• [2] Hamshaw I, Cominetti MMD, Lai WY, Searcey M, Mueller A. The development of potent, competitive CXCR4 antagonists for the prevention of cancer metastasis. Biochem Pharmacol. 2023;218:115921. View Source
• [3] Hamshaw I, Cominetti MMD, Searcey M, Mueller A. pA2 Online abstract 002P. AMD3100 does not block calcium release in THP-1 cells. View Source